methyl 4-({[7-(4-methoxyphenyl)-5-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]acetyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-[7-(4-methoxyphenyl)-5-methyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H21N5O5/c1-14-24-19(15-6-10-18(32-2)11-7-15)12-20-26-27(23(31)28(14)20)13-21(29)25-17-8-4-16(5-9-17)22(30)33-3/h4-12H,13H2,1-3H3,(H,25,29)
• InChI Key: NIJZCKRXPONKNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC2=NN(C(=O)N12)CC(=O)NC3=CC=C(C=C3)C(=O)OC)C4=CC=C(C=C4)OC
• Molecular Formula: C23H21N5O5
• Molecular Weight: 447.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, a triazolopyrimidinone group, and an acetylamino benzoate group. These groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. The triazolopyrimidinone group, in particular, would contribute to the rigidity of the molecule, while the methoxyphenyl and benzoate groups could provide some conformational flexibility.

Physical And Chemical Properties Analysis

Predicting the physical and chemical properties of a complex organic molecule like this one can be challenging without experimental data. Factors such as its solubility, stability, and reactivity would depend on the specific arrangement of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety precautions. Without specific information, it’s difficult to comment on its toxicity or environmental impact.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical biology. Future research could explore its synthesis, properties, and potential uses in more detail.